2-chloro-N-(2-((6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)benzamide

• IUPAC Name: 2-chloro-N-[2-[[6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C19H19ClN6O/c1-13-5-4-8-17(23-13)24-18-10-9-16(25-26-18)21-11-12-22-19(27)14-6-2-3-7-15(14)20/h2-10H,11-12H2,1H3,(H,21,25)(H,22,27)(H,23,24,26)
• InChI Key: FNSOLXBWFWFZIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC2=NN=C(C=C2)NCCNC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C19H19ClN6O
• Molecular Weight: 382.8 g/mol

Description

2-chloro-N-(2-((6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)benzamide is a useful research compound. Its molecular formula is C19H19ClN6O and its molecular weight is 382.85. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-N-(2-((6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-N-(2-((6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The compound and its derivatives have been synthesized through various methods, focusing on enhancing biological activity through structural modifications. For instance, the synthesis of heterocyclic compounds like pyridazine analogs has shown significant pharmaceutical importance. The synthesis involves treating specific precursors in the presence of reagents such as carbon disulfide, methyl iodide, and acetic anhydride under controlled conditions to yield derivatives with potential antimicrobial and antioxidant activities (Flefel et al., 2018). Similarly, novel synthesis routes have been developed to create benzamide-based 5-aminopyrazoles and their fused heterocycles, demonstrating remarkable anti-avian influenza virus activity, highlighting the compound's versatility in generating biologically active molecules (Hebishy et al., 2020).

Molecular Docking and In Vitro Screening

Molecular docking and in vitro screening of synthesized compounds offer insights into their potential biological activities. For example, triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives prepared from related precursors underwent in silico molecular docking screenings, revealing moderate to good binding energies, indicating potential as antimicrobial and antioxidant agents (Flefel et al., 2018). This approach helps in identifying promising candidates for further drug development.

Antimicrobial and Antioxidant Activities

The antimicrobial and antioxidant properties of derivatives synthesized from the compound have been extensively studied. For instance, some derivatives exhibited pronounced antimicrobial activity, suggesting their utility in developing new antimicrobial agents (Bhuiyan et al., 2006). Additionally, compounds showing significant anti-influenza A virus activity underscore the potential of such derivatives in antiviral research (Hebishy et al., 2020).